Cas no 85216-74-6 (Undecanoic acid, 11-bromo-, 1,1-dimethylethyl ester)

Undecanoic acid, 11-bromo-, 1,1-dimethylethyl ester structure

85216-74-6 structure

Product Name:Undecanoic acid, 11-bromo-, 1,1-dimethylethyl ester

CAS No:85216-74-6

MF:C₁₅H₂₉BrO₂

MW:321.293564558029

MDL:MFCD31727846

CID:664932

PubChem ID:11088520

Update Time:2024-10-26

Undecanoic acid, 11-bromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

- Undecanoic acid, 11-bromo-, 1,1-dimethylethyl ester
- tert-butyl 11-bromoundecanoate
- 1,1-Dimethylethyl 11-bromoundecanoate (ACI)
- tert-Butyl 11-bromoundecanate
- 11-bromoundecanoic acid t-butyl ester
- DTXSID90454816
- 85216-74-6
- SCHEMBL491179
- DB-110140
- CS-0188449
- AT31631
- MFCD31727846
- BS-44481
- A1-15775
- EN300-396628
- Tert-butyl11-bromoundecanoate
- DIESFLMSMKQGRI-UHFFFAOYSA-N
- 11-bromoundecanoic acid tert-butyl ester
- MDL： MFCD31727846
- Inchi： 1S/C15H29BrO2/c1-15(2,3)18-14(17)12-10-8-6-4-5-7-9-11-13-16/h4-13H2,1-3H3
- InChI Key： DIESFLMSMKQGRI-UHFFFAOYSA-N
- SMILES： O=C(CCCCCCCCCCBr)OC(C)(C)C

Computed Properties

Exact Mass: 320.13509 g/mol
Monoisotopic Mass: 320.13509 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 12
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 321.29
XLogP3: 5.6
Topological Polar Surface Area: 26.3Å²

Undecanoic acid, 11-bromo-, 1,1-dimethylethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB549031-250 mg	tert-Butyl 11-bromoundecanoate; .	85216-74-6		250MG	€165.30	2023-04-13
eNovation Chemicals LLC	Y1077410-1g	Undecanoic acid, 11-bromo-, 1,1-dimethylethyl ester	85216-74-6	95%	1g	$185	2022-10-23
eNovation Chemicals LLC	Y1077410-5g	Undecanoic acid, 11-bromo-, 1,1-dimethylethyl ester	85216-74-6	95%	5g	$400	2022-10-23
abcr	AB549031-1 g	tert-Butyl 11-bromoundecanoate; .	85216-74-6		1g	€314.30	2023-04-13
abcr	AB549031-5 g	tert-Butyl 11-bromoundecanoate; .	85216-74-6		5g	€815.00	2023-04-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259119-100mg	tert-Butyl 11-bromoundecanoate	85216-74-6	98%	100mg	￥219.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259119-250mg	tert-Butyl 11-bromoundecanoate	85216-74-6	98%	250mg	￥358.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259119-500mg	tert-Butyl 11-bromoundecanoate	85216-74-6	98%	500mg	￥644.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259119-1g	tert-Butyl 11-bromoundecanoate	85216-74-6	98%	1g	￥717.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1259119-5g	tert-Butyl 11-bromoundecanoate	85216-74-6	98%	5g	￥3343.00	2024-07-28

Undecanoic acid, 11-bromo-, 1,1-dimethylethyl ester Production Method

Production Method 1

2834-05-1

85216-74-6

Reaction Conditions

1.1 Reagents: Sulfuric acid magnesium salt (1:1) , Sulfuric acid Solvents: Dichloromethane ; 15 min, rt
1.2 48 h, rt

Reference

De-symmetrizing periodically grafted amphiphilic copolymers: design, synthesis and generation of Janus folded chains

Sarkar, Ramkrishna; Gowd, E. Bhoje; Ramakrishnan, S., Polymer Chemistry, 2019, 10(14), 1730-1740

Production Method 2

2834-05-1

85216-74-6

Reaction Conditions

1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride , Dimethylaminopyridine Solvents: Dichloromethane ; 16 h, cooled

Reference

Synthetic heterovalent inhibitors targeting recognition E3 components of the N-end rule pathway

Lee, Min Jae; Pal, Krishnendu; Tasaki, Takafumi; Roy, Sayantani; Jiang, Yonghua; et al, Proceedings of the National Academy of Sciences of the United States of America, 2008, 105(1), 100-105

Production Method 3

2834-05-1

85216-74-6

Reaction Conditions

1.1 Reagents: Pivalic anhydride Catalysts: 4-(Dimethylamino)pyridine ; 36 h, 50 °C; 1 h, 50 °C

Reference

Liquid crystalline dendrimers based on cinnamates and coumarins

Cavero, Emma; Serrano, Jose Luis; Gimenez, Raquel; Pinol, Milagros, Liquid Crystals, 2016, 43(10), 1408-1421

Production Method 4

2834-05-1

85216-74-6

Reaction Conditions

1.1 Reagents: Trifluoroacetic anhydride Solvents: Tetrahydrofuran ; -40 °C; 30 min, -40 °C
1.2 -40 °C → rt; 16 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C

Reference

An autonomous chemically fuelled small-molecule motor

Wilson, Miriam R.; Sola, Jordi; Carlone, Armando; Goldup, Stephen M.; Lebrasseur, Nathalie; et al, Nature (London, 2016, 534(7606), 235-240

Production Method 5

2834-05-1

85216-74-6

Reaction Conditions

1.1 Reagents: Sulfuric acid magnesium salt (1:1) , Sulfuric acid Solvents: Dichloromethane , Water ; 10 min
1.2 -10 °C; 16 h, rt

Reference

Production and characterization of monoclonal antibodies specific to the strobilurin pesticide pyraclostrobin

Mercader, Josep V.; Suarez-Pantaleon, Celia; Agullo, Consuelo; Abad-Somovilla, Antonio; Abad-Fuentes, Antonio, Journal of Agricultural and Food Chemistry, 2008, 56(17), 7682-7690